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Introduction

Cellular Inhibitor of Apoptosis Protein 1 (clAP1), also known as BIRC2, is a key regulator of
cellular signaling pathways that control inflammation, immunity, and cell survival. As an E3
ubiquitin ligase, clAP1 is a critical component of multi-protein complexes that modulate the
activity of key signaling nodes. Of particular interest are clAP1 ternary complexes, which are
dynamic assemblies of three or more proteins that come together to execute specific cellular
functions. A well-characterized example is the complex formed by clAP1, TNF receptor-
associated factor 2 (TRAF2), and NF-kB-inducing kinase (NIK), which plays a pivotal role in the
regulation of the non-canonical NF-kB signaling pathway.

These application notes provide a comprehensive guide to the immunoprecipitation of
endogenous clAP1 ternary complexes, a crucial technique for studying their composition,
regulation, and function. The protocols and data presented herein are intended to aid
researchers in the successful isolation and characterization of these important signaling hubs.

Data Presentation: clAP1 Ternary Complex
Components
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While precise quantitative data such as binding affinities and stoichiometry for endogenous
clAP1 ternary complexes are not extensively documented in the literature, qualitative and semi-
guantitative information can be derived from co-immunoprecipitation and mass spectrometry
studies. The following table summarizes the key components of a well-studied clAP1 ternary
complex and the conditions influencing its formation.
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Signaling Pathway and Experimental Workflow

To better understand the biological context and the experimental approach for studying clAP1
ternary complexes, the following diagrams illustrate the non-canonical NF-kB signaling pathway
involving clAP1 and a typical immunoprecipitation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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